4-methyl-5-(piperazin-1-ylsulfonyl)-1,3-thiazol-2(3H)-one hydrochloride

• IUPAC Name: 4-methyl-5-piperazin-1-ylsulfonyl-3H-1,3-thiazol-2-one;hydrochloride
• InChI: InChI=1S/C8H13N3O3S2.ClH/c1-6-7(15-8(12)10-6)16(13,14)11-4-2-9-3-5-11;/h9H,2-5H2,1H3,(H,10,12);1H
• InChI Key: VYGGGPUTBQXMBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=O)N1)S(=O)(=O)N2CCNCC2.Cl
• Molecular Formula: C8H14ClN3O3S2
• Molecular Weight: 299.8 g/mol

Description

4-methyl-5-(piperazin-1-ylsulfonyl)-1,3-thiazol-2(3H)-one hydrochloride, also known as PMSF, is a chemical compound widely used in scientific research as a protease inhibitor. Proteases are enzymes that break down proteins, and their inhibition can be useful in various applications, including protein purification and analysis.

Scientific Research Applications

DNA Minor Groove Binding and Fluorescence Imaging

Compounds similar to 4-methyl-5-(piperazin-1-ylsulfonyl)-1,3-thiazol-2(3H)-one hydrochloride, notably those with piperazine derivatives, have been used as DNA minor groove binders. For instance, Hoechst 33258 and its analogues, which share structural motifs with piperazine derivatives, bind strongly to the minor groove of double-stranded B-DNA, with specificity for AT-rich sequences. These compounds have been widely utilized as fluorescent DNA stains in cell biology for chromosome and nuclear staining, as well as for analyzing nuclear DNA content values via flow cytometry (Issar & Kakkar, 2013).

Antipsychotic and Antidepressant Research

Piperazine derivatives have been extensively researched for their potential in treating psychiatric disorders. For example, lurasidone, which features a piperazine moiety, has shown efficacy in the treatment of schizophrenia and bipolar depression (Pompili et al., 2018). These findings suggest that related compounds, including 4-methyl-5-(piperazin-1-ylsulfonyl)-1,3-thiazol-2(3H)-one hydrochloride, could be of interest for the development of new therapeutic agents in neuropsychiatric research.

Anti-Mycobacterial Activity

Piperazine and its analogues have also been identified for their anti-mycobacterial properties, with several potent molecules containing piperazine as an essential subunit reported against Mycobacterium tuberculosis. These compounds have shown potential activity against multidrug-resistant and extremely drug-resistant strains of MTB (Girase et al., 2020). This suggests a promising area for the application of 4-methyl-5-(piperazin-1-ylsulfonyl)-1,3-thiazol-2(3H)-one hydrochloride in the design of new anti-mycobacterial agents.

Metabolic Pathway Insights

The metabolism of arylpiperazine derivatives, including their transformation into 1-aryl-piperazines through processes such as N-dealkylation, has been a subject of pharmacological interest. These metabolites are known for their variety of effects related to serotonin receptors and have implications for the development of drugs targeting depression, psychosis, or anxiety (Caccia, 2007). Understanding the metabolic pathways of related compounds can provide valuable insights into their pharmacodynamics and potential therapeutic applications.